Cas no 392323-66-9 (N-(2H-1,3-benzodioxol-5-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 392323-66-9
• MF: C₂₁H₂₄N₂O₅S
• MW: 416.490664482117
• CID: 6341872
• PubChem ID: 4071233
• Update Time: 2025-05-23

N-(2H-1,3-benzodioxol-5-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• N-(2H-1,3-benzodioxol-5-yl)-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamide
• N-(benzo[d][1,3]dioxol-5-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide
• Oprea1_093229
• AKOS024577699
• F0440-0259
• N-(1,3-benzodioxol-5-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• 392323-66-9

• Inchi： 1S/C21H24N2O5S/c1-14-9-15(2)12-23(11-14)29(25,26)18-6-3-16(4-7-18)21(24)22-17-5-8-19-20(10-17)28-13-27-19/h3-8,10,14-15H,9,11-13H2,1-2H3,(H,22,24)
• InChI Key： AOHFJCUWZDLLFB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=CC=C3C(=C2)OCO3)=O)=CC=1)(N1CC(C)CC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 416.14059304g/mol
• Monoisotopic Mass: 416.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.3Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide (CAS No. 392323-66-9)

N-(2H-1,3-benzodioxol-5-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide, with the CAS number 392323-66-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzodioxole moiety with a dimethylpiperidine sulfonylbenzamide group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible interactions with biological targets, which could lead to novel therapeutic agents.

The compound's chemical name and CAS registry number are frequently searched in academic and industrial databases, reflecting its relevance in modern scientific inquiries. Its structural complexity and functional groups suggest potential utility in designing enzyme inhibitors or receptor modulators, aligning with current trends in precision medicine and targeted therapies. The presence of the sulfonylbenzamide group, in particular, is noteworthy due to its prevalence in bioactive molecules with diverse pharmacological effects.

In recent years, the demand for highly specific chemical entities like 392323-66-9 has surged, driven by advancements in computational chemistry and high-throughput screening. Scientists are exploring its structure-activity relationships (SAR) to optimize its properties for potential clinical applications. Discussions on platforms such as ResearchGate and PubMed often highlight its synthetic pathways and derivatization potential, underscoring its versatility in medicinal chemistry.

From an SEO perspective, queries related to "N-(2H-1,3-benzodioxol-5-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide synthesis" or "CAS 392323-66-9 applications" are increasingly common, indicating growing interest among chemists and pharmacologists. This compound's mechanistic studies are also a hot topic, especially in the context of neuropharmacology and cancer research, where similar sulfonamide derivatives have shown promise.

Environmental and safety profiles of 392323-66-9 are another area of focus, with researchers emphasizing green chemistry approaches to its synthesis. As sustainability becomes a priority in chemical manufacturing, optimizing the production process of such compounds to minimize waste and energy consumption is critical. This aligns with broader industry trends toward eco-friendly drug development.

In summary, N-(2H-1,3-benzodioxol-5-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide represents a compelling case study in the intersection of organic synthesis, drug design, and molecular pharmacology. Its CAS number 392323-66-9 serves as a key identifier for researchers navigating the expanding landscape of bioactive small molecules. Future studies will likely delve deeper into its biological efficacy and industrial scalability, cementing its place in the next generation of therapeutic innovations.